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Compound of Interest

Compound Name: tert-Butylcyclopentane

Cat. No.: B16133621

Get Quote

For researchers and scientists engaged in drug development and other advanced scientific

endeavors, the proper management and disposal of chemical waste are paramount to ensuring

a safe and compliant laboratory environment. This guide provides essential, immediate safety

and logistical information for the proper disposal of tert-Butylcyclopentane. Adherence to

these guidelines is crucial for protecting laboratory personnel and the environment.

Immediate Safety and Hazard Assessment
While a comprehensive Safety Data Sheet (SDS) with a full GHS classification for tert-
butylcyclopentane is not readily available, its known physical and chemical properties, along

with data from structurally similar compounds like tert-butylcyclohexane, allow for a thorough

hazard assessment.

Key Hazard Information:

Flammability: tert-Butylcyclopentane is a flammable liquid with a flashpoint of 27.6°C.

Vapors may form explosive mixtures with air and can travel to a source of ignition and flash

back.
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Aspiration Hazard: Based on data for similar substances, there is a risk of lung damage if

swallowed (aspiration).

Inhalation: Vapors may cause drowsiness and dizziness.

Skin and Eye Contact: May cause skin and eye irritation. Prolonged or repeated exposure

may lead to skin dryness and cracking.

Aquatic Hazard: While specific data is unavailable for tert-butylcyclopentane, related

compounds are toxic to aquatic life with long-lasting effects. Therefore, it should be assumed

that tert-butylcyclopentane poses a similar environmental risk.

Data Presentation
The following table summarizes the known quantitative data for tert-butylcyclopentane.

Property Value

Molecular Formula C₉H₁₈

Molecular Weight 126.24 g/mol

Flash Point 27.6°C

Boiling Point 142.9°C at 760 mmHg

Density 0.814 g/cm³

Personal Protective Equipment (PPE)
When handling tert-butylcyclopentane for disposal, all personnel must wear the following

minimum personal protective equipment:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat.
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Respiratory Protection: If handling large quantities or in a poorly ventilated area, a NIOSH-

approved respirator with an organic vapor cartridge is recommended.

Step-by-Step Disposal Protocol
The disposal of tert-butylcyclopentane must be managed as a hazardous waste process.

Under no circumstances should it be disposed of down the drain or in regular trash.

Experimental Protocol for Waste Segregation and Disposal:

Waste Collection:

Designate a specific, properly labeled, and chemically compatible container for liquid tert-
butylcyclopentane waste. The container must be in good condition with a secure, tight-

fitting lid to prevent leaks or spills.

Collect any solid materials contaminated with tert-butylcyclopentane (e.g., absorbent

pads, gloves, weighing paper) in a separate, clearly labeled solid hazardous waste

container.

Labeling the Waste Container:

Clearly label the waste container with the words "HAZARDOUS WASTE".

The label must include the full chemical name: "tert-Butylcyclopentane".

Indicate the primary hazard: "FLAMMABLE LIQUID".

Include the approximate quantity of waste in the container.

Note the date when the first waste was added to the container.

Storage of Chemical Waste:

Store the sealed waste container in a designated and well-ventilated satellite accumulation

area within the laboratory.
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Ensure the storage area is away from sources of ignition such as heat, sparks, and open

flames.

Store containers in a cool, dry place.

Segregate tert-butylcyclopentane waste from incompatible materials, particularly strong

oxidizing agents.

Handling Spills:

In the event of a small spill, absorb the material with an inert, non-combustible absorbent

(e.g., sand, vermiculite).

Collect the contaminated absorbent material using non-sparking tools and place it into a

suitable container for disposal as hazardous waste.

Ensure adequate ventilation.

For larger spills, evacuate the area and contact your institution's emergency response

team.

Arranging for Final Disposal:

Once the waste container is full (do not exceed 90% capacity) or is ready for disposal,

contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup.

Do not attempt to dispose of the chemical waste through standard trash or by pouring it

down the drain.

Mandatory Visualization
The following diagram illustrates the decision-making process for the proper disposal of tert-
butylcyclopentane.
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tert-Butylcyclopentane Waste Generated

Is the waste liquid?

Collect in a labeled, sealed
liquid hazardous waste container.

Yes

Collect in a labeled, sealed
solid hazardous waste container.

No (Contaminated Solids)

Store in a designated, cool,
well-ventilated satellite accumulation area

away from ignition sources.

Is the container full
(<=90%) or ready for disposal?

Contact EHS or licensed
hazardous waste contractor

for pickup.

Yes

Continue to collect waste.

No

Click to download full resolution via product page

Disposal Decision Workflow for tert-Butylcyclopentane
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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